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Compound of Interest

Compound Name: Amoxicillin-13C6

Cat. No.: B1151688 Get Quote

Amoxicillin-13C6: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Amoxicillin-13C6, a stable isotope-

labeled version of the widely used β-lactam antibiotic, amoxicillin. This document furnishes

detailed information on its chemical identifiers, physicochemical properties, and relevant

experimental protocols, making it an essential resource for professionals in drug development

and scientific research.

Core Data Summary
The following tables provide a structured summary of the key quantitative data for Amoxicillin-
13C6.

Table 1: Chemical Identifiers for Amoxicillin-13C6
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Identifier Value

CAS Number

26787-78-0 (for unlabeled Amoxicillin, often

used as a reference as a specific CAS for the

13C6 variant is not consistently available)[1][2]

Molecular Formula C₁₀¹³C₆H₁₉N₃O₅S[1][3][4]

Molecular Weight 371.36 g/mol [1][3][4]

IUPAC Name

(2S,5R,6R)-6-[[(2R)-2-Amino-2-(4-

hydroxyphenyl-1,2,3,4,5,6-

¹³C₆)acetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-

azabicyclo[3.2.0]heptane-2-carboxylic acid[4]

InChI

InChI=1S/C16H19N3O5S/c1-

16(2)11(15(23)24)19-13(22)10(14(19)25-16)18-

12(21)9(17)7-3-5-8(20)6-4-7/h3-6,9-

11,14,20H,17H2,1-2H3,(H,18,21)

(H,23,24)/t9-,10-,11+,14-/m1/s1/i3+1,4+1,5+1,6

+1,7+1,8+1[1]

SMILES

O=C1--INVALID-LINK--[13C]2=[13CH][13CH]=--

INVALID-LINK--[13CH]=[13CH]2)=O">C@([H])

[C@]3([H])N1--INVALID-LINK--C(C)(C)S3

Synonyms

Amoxycillin-13C6, AMPC-13C6, Helvamox-

13C6, Pasetocin-13C6, Penimox-13C6,

Zamocillin-13C6[1][3]

Table 2: Physicochemical Properties of Amoxicillin
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Property Value

Appearance White to off-white solid

Solubility

Soluble in water.[5] 1 g in about 370 mL water,

about 2000 mL alcohol, about 290 mL

phosphate buffer (1%, pH 7), about 330 mL

methanol.[5]

pKa
pKa₁ = 2.7 (carboxyl group), pKa₂ = 7.4 (amino

group), pKa₃ = 9.6 (hydroxyl group)[6]

Melting Point Decomposes at 194 °C

LogP 0.87

Mechanism of Action
Amoxicillin is a bactericidal antibiotic that inhibits the synthesis of the bacterial cell wall. It acts

by competitively inhibiting penicillin-binding proteins (PBPs), which are essential for the cross-

linking of peptidoglycan in the final step of cell wall synthesis.[7][8] This disruption leads to a

dysfunctional cell wall, making the bacterium susceptible to osmotic lysis and eventual cell

death.[7]
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Caption: Mechanism of action of Amoxicillin.

Experimental Protocols
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High-Performance Liquid Chromatography-Tandem
Mass Spectrometry (HPLC-MS/MS) for Amoxicillin
Quantification
This section outlines a general methodology for the quantification of amoxicillin in biological

matrices, based on established protocols.[9][10]

1. Sample Preparation (Plasma)

To 100 µL of plasma, add an internal standard (e.g., a deuterated analog like Amoxicillin-d4).

Precipitate proteins by adding a suitable organic solvent (e.g., acetonitrile or methanol) and

vortexing.

Centrifuge the mixture to pellet the precipitated proteins.

The supernatant can be further diluted or directly injected into the HPLC system.

2. Chromatographic Conditions

HPLC System: A standard HPLC or UPLC system.

Column: A C18 reversed-phase column is commonly used (e.g., 150 mm x 4.6 mm, 5 µm).

[10]

Mobile Phase: A gradient elution is typically employed using a mixture of an aqueous phase

(e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile with 0.1% formic

acid).[11]

Flow Rate: A typical flow rate is between 0.3 and 1.0 mL/min.[10][11]

Column Temperature: Maintained at a constant temperature, for instance, 40 °C.

3. Mass Spectrometry Conditions

Mass Spectrometer: A triple quadrupole mass spectrometer is commonly used for

quantitative analysis.
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Ionization Source: Electrospray ionization (ESI) in positive ion mode is generally preferred

for amoxicillin.

Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and

sensitivity. Specific precursor-to-product ion transitions for amoxicillin and the internal

standard are monitored.
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Caption: Experimental workflow for Amoxicillin analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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